Cas no 2703772-08-9 (7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid)

7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolopyrimidine core functionalized with a bromine substituent and a carboxylic acid group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules with potential biological activity. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization or salt formation. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for the development of novel therapeutic agents.
7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid structure
2703772-08-9 structure
Product Name:7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid
CAS No:2703772-08-9
MF:C8H5BrN2O2
MW:241.041500806808
CID:6607503
PubChem ID:165946037
Update Time:2025-10-21

7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37082448
    • 2703772-08-9
    • 7-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid
    • 7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid
    • Inchi: 1S/C8H5BrN2O2/c9-7-2-1-5-3-6(8(12)13)10-4-11(5)7/h1-4H,(H,12,13)
    • InChI Key: NQFRGOKCLOBLDX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=C(C(=O)O)N=CN21

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.6Ų

7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37082448-1.0g
7-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid
2703772-08-9 95.0%
1.0g
$0.0 2025-03-18

7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid Related Literature

Additional information on 7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid

Professional Introduction to 7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic Acid (CAS No. 2703772-08-9)

7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 2703772-08-9, belongs to the pyrrolopyrimidine class, which is well-documented for its role in the development of various therapeutic agents. The presence of a bromine substituent at the 7-position and a carboxylic acid group at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>pyrrolo[1,2-c]pyrimidine scaffold is particularly interesting because it mimics natural nucleobases, allowing it to interact with biological macromolecules in a manner similar to adenine or guanine. This structural similarity has been exploited in the design of inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent studies have highlighted the< strong>potential of this compound as a lead molecule for drug discovery, particularly in oncology and anti-inflammatory applications.

In oncology research, 7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid has been investigated for its ability to modulate kinases and other enzymes that are aberrantly expressed in cancer cells. The bromine atom serves as a handle for further functionalization, enabling chemists to design derivatives with enhanced binding affinity and selectivity. For instance, researchers have synthesized analogs that exhibit inhibitory activity against tyrosine kinases, which are often overactive in tumor cells. These findings suggest that< strong>this compound could be a valuable building block for developing novel anticancer therapies.

Beyond oncology, 7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid has shown promise in anti-inflammatory research. Studies indicate that derivatives of this compound can interact with inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The carboxylic acid group at the 3-position allows for further derivatization into amides or esters, which can fine-tune the pharmacological properties of the molecule. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical evaluation for their potential therapeutic efficacy.

The< strong>synthetic utility of this compound cannot be overstated. The bromine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. Additionally, the carboxylic acid group can be converted into other functional groups like acyl chlorides or esters, broadening its applicability in medicinal chemistry. These synthetic advantages have made< strong>7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid a preferred starting material for numerous research projects aimed at discovering novel bioactive molecules.

In conclusion, 7-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid (CAS No. 2703772-08-9) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential biological activities. Its role as an intermediate in drug discovery has been underscored by recent studies demonstrating its utility in developing anticancer and anti-inflammatory agents. The compound's synthetic accessibility further enhances its value as a tool for medicinal chemists exploring new therapeutic strategies. As research continues to uncover new applications for this heterocyclic scaffold, it is likely that< strong>this compound will remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited